2-(dimethylamino)-6-oxo-4-piperidino-6H-1,3-oxazine-5-carbonitrile

• IUPAC Name: 2-(dimethylamino)-6-oxo-4-piperidin-1-yl-1,3-oxazine-5-carbonitrile
• InChI: InChI=1S/C12H16N4O2/c1-15(2)12-14-10(9(8-13)11(17)18-12)16-6-4-3-5-7-16/h3-7H2,1-2H3
• InChI Key: NAPNUAXIQPXSNE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(C(=O)O1)C#N)N2CCCCC2
• Molecular Formula: C12H16N4O2
• Molecular Weight: 248.28 g/mol

Description

2-(dimethylamino)-6-oxo-4-piperidino-6H-1,3-oxazine-5-carbonitrile (DMAPO-CN) is a synthetic compound with a wide range of applications in the scientific and medical fields. It is a heterocyclic compound with a piperidine ring and an oxazine ring, making it a powerful tool for a variety of research. DMAPO-CN has been used in a variety of research applications, from drug discovery to biochemistry, and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Microwave-Assisted Synthesis in Medicinal Chemistry

This compound is utilized in the microwave-assisted synthesis of serotonin 5-HT3 receptor antagonists, showcasing its role in accelerating the development of potential therapeutic agents. The study revealed that the synthesized compounds exhibited favorable receptor antagonism, demonstrating the compound's significance in drug discovery processes (Mahesh, Perumal & Pandi, 2004).

Gas-phase Pyrolysis in Chemical Synthesis

It's involved in the gas-phase pyrolysis of heteroaromatic compounds, where it is used to explore the kinetic and mechanistic aspects of chemical transformations. This study offers insights into the pathways and rate-determining steps in the thermal decomposition of complex molecules, contributing to our understanding of reaction dynamics (Elnagdi, Al-Awadi, Kumar & Abdul Khalik, 2001).

Heterocyclic Chemistry and Ligand Design

It plays a role in the synthesis of derivatives of oxazole, a heterocyclic compound, which has applications in ligand design and coordination chemistry. The findings from these studies have implications for the development of new materials and catalysts (Vyzhdak, Danielová, Kiselev & Drach, 2005).

Synthesis of Copper(I) Complexes

It is used in the synthesis of copper(I) complexes, which have applications in inorganic and materials chemistry. These complexes have unique structural features and potentially valuable electronic and catalytic properties (Zhou, Li, Tong, Song, Gong, Guo, Weng & Liu, 2008).